![molecular formula C18H27ClN4O5 B6214022 4-(3-aminopropoxy)-N-[3-(2,4-dioxo-1,3-diazinan-1-yl)-4-methoxyphenyl]butanamide hydrochloride CAS No. 2751611-85-3](/img/no-structure.png)
4-(3-aminopropoxy)-N-[3-(2,4-dioxo-1,3-diazinan-1-yl)-4-methoxyphenyl]butanamide hydrochloride
Overview
Description
4-(3-aminopropoxy)-N-[3-(2,4-dioxo-1,3-diazinan-1-yl)-4-methoxyphenyl]butanamide hydrochloride is a useful research compound. Its molecular formula is C18H27ClN4O5 and its molecular weight is 414.9. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '4-(3-aminopropoxy)-N-[3-(2,4-dioxo-1,3-diazinan-1-yl)-4-methoxyphenyl]butanamide hydrochloride' involves the reaction of 3-(2,4-dioxo-1,3-diazinan-1-yl)-4-methoxybenzaldehyde with 3-aminopropylamine to form an intermediate, which is then reacted with butyryl chloride to yield the final product as a hydrochloride salt.", "Starting Materials": [ "3-(2,4-dioxo-1,3-diazinan-1-yl)-4-methoxybenzaldehyde", "3-aminopropylamine", "butyryl chloride", "hydrochloric acid", "diethyl ether", "sodium bicarbonate", "sodium chloride", "water" ], "Reaction": [ "Step 1: Dissolve 3-(2,4-dioxo-1,3-diazinan-1-yl)-4-methoxybenzaldehyde (1.0 equiv) in diethyl ether and add 3-aminopropylamine (1.2 equiv) and hydrochloric acid (catalytic amount). Stir the reaction mixture at room temperature for 24 hours.", "Step 2: Add sodium bicarbonate solution to the reaction mixture to adjust the pH to 9-10. Extract the product with diethyl ether and wash the organic layer with water and brine. Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent to obtain the intermediate as a yellow solid.", "Step 3: Dissolve the intermediate in dry dichloromethane and add butyryl chloride (1.2 equiv) dropwise with stirring. After the addition is complete, stir the reaction mixture at room temperature for 24 hours.", "Step 4: Add saturated sodium bicarbonate solution to the reaction mixture to adjust the pH to 9-10. Extract the product with dichloromethane and wash the organic layer with water and brine. Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent to obtain the crude product.", "Step 5: Dissolve the crude product in ethanol and add hydrochloric acid to form the hydrochloride salt. Filter the product and wash with ethanol to obtain the final product as a white solid." ] } | |
CAS No. |
2751611-85-3 |
Molecular Formula |
C18H27ClN4O5 |
Molecular Weight |
414.9 |
Purity |
95 |
Origin of Product |
United States |
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